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Compound of Interest

Compound Name: 3-Thiophenemalonic acid

Cat. No.: B103929

Despite a comprehensive search of scientific literature and crystallographic databases, the
complete crystal structure of 3-thiophenemalonic acid, including detailed atomic coordinates,
bond lengths, and angles, does not appear to be publicly available at this time. This technical
overview details the search methodology and the information that could be retrieved, providing
context for researchers, scientists, and drug development professionals interested in this
compound.

While 3-thiophenemalonic acid is known as a white to off-white crystalline solid and is used
as an intermediate in pharmaceutical synthesis, its specific three-dimensional arrangement in
the solid state has not been formally documented in readily accessible resources.[1] This
includes a lack of detailed crystallographic data in major databases such as the Cambridge
Structural Database (CSD).

Summary of Available Information

3-Thiophenemalonic acid, with the chemical formula C7Hs04S, consists of a thiophene ring
substituted at the 3-position with a malonic acid group.[1] It is recognized for its utility as a
building block in the synthesis of more complex molecules.[1]

Searches for its crystal structure yielded information on its use as an additive in the fabrication
of perovskite solar cells, where its presence was found to improve the crystallinity of the
perovskite films.[2] However, this study focused on the impact of the additive on the perovskite
crystal structure rather than determining the crystal structure of 3-thiophenemalonic acid
itself.
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Methodological Approach to the Search

A multi-pronged search strategy was employed to locate the crystal structure data for 3-
thiophenemalonic acid:

o Broad Literature Search: Scientific databases, including Google Scholar, Scopus, and Web
of Science, were queried using keywords such as "crystal structure of 3-Thiophenemalonic
acid,"” "crystallography of 3-Thienylmalonic acid,” and "X-ray diffraction of 3-
Thiophenemalonic acid.”

» Crystallographic Database Search: The Cambridge Structural Database (CSD), the world's
repository for small-molecule organic and metal-organic crystal structures, was searched for
entries corresponding to 3-thiophenemalonic acid.

o Chemical Supplier Information: While various chemical suppliers list 3-thiophenemalonic
acid and describe it as a crystalline powder, they do not provide detailed crystallographic
data.

The absence of a published crystal structure in these primary sources indicates a high
probability that this information has not been determined or, if determined, has not been made
publicly available.

Hypothetical Experimental Workflow

Should a researcher endeavor to determine the crystal structure of 3-thiophenemalonic acid,
a standard experimental workflow would be followed. This process is visualized in the diagram
below.
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Hypothetical Workflow for Crystal Structure Determination
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Caption: Hypothetical workflow for determining the crystal structure of a small molecule.
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Conclusion

For researchers, scientists, and drug development professionals requiring the precise solid-
state conformation of 3-thiophenemalonic acid, the definitive crystal structure data remains
an open area for investigation. The determination of this structure through single-crystal X-ray
diffraction would be a valuable contribution to the chemical and pharmaceutical sciences,
providing fundamental data for molecular modeling, polymorphism studies, and understanding
intermolecular interactions. Until such a study is published, researchers must rely on
computational modeling or spectroscopic methods to infer the conformational properties of this
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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